N-benzyl-2-cyano-3-(4-nitrophenyl)prop-2-enamide
N-benzyl-2-cyano-3-(4-nitrophenyl)prop-2-enamide
AG-1801 is a bio-active chemical.
Brand Name:
Vulcanchem
CAS No.:
204010-55-9
VCID:
VC0517474
InChI:
InChI=1S/C17H13N3O3/c18-11-15(10-13-6-8-16(9-7-13)20(22)23)17(21)19-12-14-4-2-1-3-5-14/h1-10H,12H2,(H,19,21)/b15-10+
SMILES:
C1=CC=C(C=C1)CNC(=O)C(=CC2=CC=C(C=C2)[N+](=O)[O-])C#N
Molecular Formula:
C17H13N3O3
Molecular Weight:
307.30 g/mol
N-benzyl-2-cyano-3-(4-nitrophenyl)prop-2-enamide
CAS No.: 204010-55-9
Cat. No.: VC0517474
Molecular Formula: C17H13N3O3
Molecular Weight: 307.30 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | AG-1801 is a bio-active chemical. |
|---|---|
| CAS No. | 204010-55-9 |
| Molecular Formula | C17H13N3O3 |
| Molecular Weight | 307.30 g/mol |
| IUPAC Name | (E)-N-benzyl-2-cyano-3-(4-nitrophenyl)prop-2-enamide |
| Standard InChI | InChI=1S/C17H13N3O3/c18-11-15(10-13-6-8-16(9-7-13)20(22)23)17(21)19-12-14-4-2-1-3-5-14/h1-10H,12H2,(H,19,21)/b15-10+ |
| Standard InChI Key | GBMZRAHROINDEX-XNTDXEJSSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)CNC(=O)/C(=C/C2=CC=C(C=C2)[N+](=O)[O-])/C#N |
| SMILES | C1=CC=C(C=C1)CNC(=O)C(=CC2=CC=C(C=C2)[N+](=O)[O-])C#N |
| Canonical SMILES | C1=CC=C(C=C1)CNC(=O)C(=CC2=CC=C(C=C2)[N+](=O)[O-])C#N |
| Appearance | Solid powder |
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